Cas no 2138435-66-0 (1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine)

• Product Name: 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine
• CAS No: 2138435-66-0
• MF: C₉H₁₅FN₂O
• MW: 186.226605653763
• CID: 6429172
• PubChem ID: 165469025
• Update Time: 2025-10-28

1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138435-66-0
• 1-cyclopropanecarbonyl-3-fluoropiperidin-4-amine
• EN300-763481
• 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine

• Inchi： 1S/C9H15FN2O/c10-7-5-12(4-3-8(7)11)9(13)6-1-2-6/h6-8H,1-5,11H2
• InChI Key： DQVAJUCCKWESSR-UHFFFAOYSA-N
• SMILES： FC1CN(CCC1N)C(C1CC1)=O

Computed Properties

• Exact Mass: 186.11684127g/mol
• Monoisotopic Mass: 186.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine

Introduction to 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine (CAS No. 2138435-66-0)

1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine (CAS No. 2138435-66-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The combination of a cyclopropanecarbonyl group and a fluorinated piperidine ring provides a robust framework for exploring its biological activities and pharmacological properties.

The cyclopropanecarbonyl moiety is known for its ability to modulate the conformational flexibility and electronic properties of molecules, which can influence their interactions with biological targets. The presence of a fluorine atom in the piperidine ring further enhances the compound's stability and metabolic profile, making it an attractive candidate for drug design. Recent studies have highlighted the importance of fluorine substitution in improving the potency and selectivity of small molecules, particularly in the context of central nervous system (CNS) disorders.

In terms of synthesis, 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine can be prepared through a series of well-established organic reactions. One common approach involves the reaction of a cyclopropanecarbonyl chloride with a 3-fluoropiperidine derivative, followed by deprotection to yield the final product. The synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The biological evaluation of 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine has revealed promising results. In vitro assays have demonstrated that this compound exhibits potent activity against various protein targets, including enzymes and receptors involved in neurodegenerative diseases. For instance, it has shown significant inhibition of monoamine oxidase (MAO), an enzyme implicated in the pathogenesis of Parkinson's disease and depression. Additionally, preliminary studies suggest that it may have neuroprotective effects, potentially offering therapeutic benefits for conditions such as Alzheimer's disease.

Clinical trials are currently underway to further investigate the safety and efficacy of 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine. Early-phase trials have indicated that the compound is well-tolerated by patients, with minimal adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies to explore its potential as a novel therapeutic agent.

Beyond its therapeutic applications, 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine also holds promise as a research tool. Its unique chemical structure makes it an ideal candidate for probing the structure-function relationships of various biological systems. For example, it can be used to study the binding interactions between small molecules and protein targets, providing valuable insights into drug-receptor dynamics.

In conclusion, 1-Cyclopropanecarbonyl-3-fluoropiperidin-4-amine (CAS No. 2138435-66-0) represents a significant advancement in the field of medicinal chemistry. Its distinctive structural features and promising biological activities make it a valuable compound for both research and drug development. As ongoing studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.